Cas no 2680606-01-1 (3-(6-Chloropyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(6-Chloropyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680606-01-1
• MF: C₁₀H₈ClF₃N₂O₃
• MW: 296.630331993103
• CID: 5630939
• PubChem ID: 165932731
• Update Time: 2025-07-24

3-(6-Chloropyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680606-01-1
• 3-(6-chloropyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28289524
• 3-(6-Chloropyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C10H8ClF3N2O3/c11-7-2-1-5(4-15-7)3-6(8(17)18)16-9(19)10(12,13)14/h1-2,4,6H,3H2,(H,16,19)(H,17,18)
• InChI Key： OWMJWTFCTXDDEE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 296.0175543g/mol
• Monoisotopic Mass: 296.0175543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.3Ų

Additional information on 3-(6-Chloropyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of 3-(6-Chloropyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680606-01-1)

3-(6-Chloropyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680606-01-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloropyridine moiety with a trifluoroacetamido group, making it a valuable intermediate in the synthesis of bioactive molecules. Its propanoic acid backbone further enhances its versatility in chemical modifications, catering to applications in drug discovery and crop protection.

The growing interest in 3-(6-Chloropyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid is driven by its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are exploring its derivatives for their efficacy against resistant pathogens, aligning with the global demand for novel antibacterial agents. In agrochemistry, its chloropyridine segment is studied for pesticidal properties, offering eco-friendly alternatives to conventional crop protection solutions.

From a synthetic chemistry perspective, the compound’s trifluoroacetamido group is pivotal for introducing fluorine atoms into target molecules—a strategy widely adopted to improve metabolic stability and bioavailability in pharmaceutical intermediates. This aligns with the industry’s focus on fluorinated compounds, a trending topic in medicinal chemistry due to their enhanced pharmacokinetic profiles. The CAS No. 2680606-01-1 is frequently cited in patents and journals, underscoring its relevance in innovative drug design.

Analytical studies of 3-(6-Chloropyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid emphasize its characterization via advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. These methods confirm its structural integrity and purity, critical for regulatory compliance in GMP synthesis. The compound’s stability under varying pH conditions also makes it suitable for formulation development, a key consideration for industrial-scale production.

Environmental and safety profiles of CAS No. 2680606-01-1 are rigorously evaluated to meet green chemistry principles. Its degradation pathways and ecotoxicological data are documented to ensure minimal ecological impact, resonating with the push for sustainable chemical processes. This aspect is particularly relevant to manufacturers aiming for REACH compliance or certifications like ISO 14001.

In summary, 3-(6-Chloropyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid exemplifies the intersection of cutting-edge science and practical applications. Its multifaceted utility—from drug discovery to agrochemical innovation—positions it as a compound of enduring significance. As research progresses, its derivatives may unlock breakthroughs in precision medicine and smart farming, addressing some of the most pressing challenges of our time.